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Compound of Interest

Compound Name: Hopane-3beta,22-diol

CAS No.: 22149-65-1

Cat. No.: B1161491

Get Quote

Executive Summary
Hopane-3

,22-diol (CAS: 22149-65-1), often isolated from lichens (Dirinaria, Lobaria) and select
pteridophytes, represents a critical intersection between geological "molecular fossils" and
biologically active triterpenoids.[1][2] Unlike the geologically isomerized 17

(H)-hopanes found in petroleum, the biological isolate retains the thermodynamically less
stable 17

(H), 21

(H) configuration.[1][2]

This guide provides a definitive technical breakdown of the molecule's stereochemistry,

spectroscopic "fingerprint" (NMR), and isolation protocols.[1][2] It serves as a self-validating

resource for researchers aiming to distinguish this metabolite from its structural isomers (e.g.,

zeorin or dustinin) or utilize it as a chemotaxonomic marker.[1]
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Part 1: Structural Anatomy & Stereochemical
Rigor[1][2]
The integrity of Hopane-3

,22-diol analysis rests on understanding three stereochemical domains: the rigid pentacyclic
core, the A-ring functionalization, and the side-chain mobility.[1][2]

The Hopane Skeleton
The core structure is a pentacyclic triterpene (C30) consisting of four cyclohexane rings (A, B,

C, D) and one cyclopentane ring (E).[1][2][3]

Ring Junctions: In the biological isomer, rings D/E are cis-fused, while A/B, B/C, and C/D are

trans-fused.[1][2]

Configuration: The protons at C-17 and C-21 are both

-oriented (17

H, 21

H). This is crucial; geological maturation isomerizes C-17 to the

position, losing the biological specificity.[1]

The C-3 Hydroxyl Group ( -orientation)[1]
Position: C-3 (Ring A).[1][4]

Orientation: The "3

" designation in the hopane skeleton places the hydroxyl group in an equatorial position
(assuming a chair conformation for Ring A).[1]

Validation: This is confirmed by

H NMR coupling constants. An axial proton at C-3 (alpha) exhibits a large diaxial coupling (

Hz) with the axial proton at C-2, resulting in a doublet of doublets (dd).[1]
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The C-22 Side Chain (The "Diplopterol" Tail)[1]
Structure: A 2-hydroxypropan-2-yl group (

).[1][4]

Chirality: Technically, C-22 is achiral because it is bonded to two identical methyl groups (C-

29 and C-30).[1]

Diastereotopicity: Despite C-22 being achiral, the chiral environment of the hopane skeleton

renders the two methyl groups (C-29 and C-30) diastereotopic.[1] They are magnetically

non-equivalent and appear as distinct singlets in

H NMR spectra.[2]

Structural Logic Diagram
The following diagram visualizes the connectivity and stereochemical flow of the molecule.
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Caption: Stereochemical connectivity of Hopane-3

,22-diol showing the critical A-ring and E-ring functionalizations.

Part 2: Spectroscopic Identification (The
Fingerprint)[1]
To validate the identity of Hopane-3
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,22-diol, researchers must rely on high-resolution NMR.[1][2] The following data represents the
consensus "fingerprint" for the molecule in CDCl

.

Proton ( H) NMR Profile
The spectrum is dominated by methyl singlets and the carbinyl proton at C-3.[1]

Position (ppm) Multiplicity (Hz) Interpretation

H-3 3.20 - 3.25 dd 10.5, 5.5

Axial proton (

) indicating

Equatorial OH (

).

Me-23 0.76 s -
Ring A gem-

dimethyl (axial)

Me-24 0.83 s -

Ring A gem-

dimethyl

(equatorial)

Me-25 0.85 s -
Angular methyl

(C-10)

Me-26 0.96 s -
Angular methyl

(C-8)

Me-27 1.02 s -
Angular methyl

(C-14)

Me-29 1.18 s -

Side chain

methyl

(Diastereotopic)

Me-30 1.22 s -

Side chain

methyl

(Diastereotopic)
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Note: The separation of Me-29 and Me-30 (

ppm) confirms the integrity of the chiral skeleton influencing the side chain.[1]

Carbon ( C) NMR Profile
Key diagnostic peaks separate this diol from mono-ols (like diplopterol) or other isomers.[1]

Carbon Type (ppm)
Diagnostic
Significance

C-3 CH 79.0

Characteristic of 3

-OH. (3

-OH typically shifts to

~76 ppm).[1]

C-5 CH 55.3 Ring junction (A/B).[1]

C-21 CH 51.2
Attachment point for

side chain.[1]

C-22 C_quat 73.9
Quaternary carbon

bonded to OH.

C-29 CH 28.6 Side chain methyl.

C-30 CH 30.9 Side chain methyl.[1]

Part 3: Isolation & Purification Protocol
This protocol describes the isolation of Hopane-3

,22-diol from lichen biomass (e.g., Dirinaria applanata or Lobaria spp.).[1] This is a self-
validating system: the use of TLC with specific staining reagents acts as a checkpoint at every
stage.[1]

Reagents & Materials
Biomass: Air-dried lichen thalli (100 g).
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Solvents: n-Hexane, Ethyl Acetate (EtOAc), Methanol, Chloroform.[1][2]

Stationary Phase: Silica gel 60 (0.063–0.200 mm).[1]

Visualization: Anisaldehyde-Sulfuric Acid reagent (turns triterpenes violet/blue upon heating).

[1]

Step-by-Step Methodology
Step 1: Exhaustive Extraction[1]

Pulverize dried lichen to a fine powder.[1]

Perform sequential Soxhlet extraction:

Fraction A: n-Hexane (24 hours) – Removes lipids and simple pigments.[1]

Fraction B: EtOAc (24 hours) – Target Fraction containing triterpenoids.[1]

Concentrate Fraction B under reduced pressure to yield a crude gum.

Step 2: Fractionation (The "Cut")[1]

Dissolve crude gum in minimum CHCl

.

Load onto a Silica Gel column packed in n-Hexane.

Elute with a gradient of Hexane:EtOAc (100:0

70:30).[1]

Checkpoint: Collect fractions. Spot on TLC plates.[1] Spray with Anisaldehyde-H

SO

and heat at 105°C.[1]

Target: Look for spots with
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(in Hex:EtOAc 7:3) that turn violet-blue.[1]

Step 3: Crystallization

Pool fractions containing the target spot.[1]

Evaporate solvent.[1]

Recrystallize from CHCl

:MeOH (1:1).

Result: Colorless needles (m.p. 248–250°C).

Isolation Workflow Diagram
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Caption: Isolation workflow for Hopane-3
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,22-diol highlighting the critical TLC checkpoint for triterpenoid detection.

Part 4: Biological Implications & Applications[1][2]
While often used as a chemotaxonomic marker, Hopane-3

,22-diol possesses distinct biological utility.[1][2]

Membrane Fluidity Modulation: In prokaryotes (and potentially in synthetic liposomes),

hopanoids function as "sterol surrogates."[1][2] The 3

-OH and the rigid pentacyclic core mimic the planar structure of cholesterol, condensing lipid
bilayers and reducing permeability.[2] This makes the molecule a valuable tool for drug
delivery research involving liposomal stability.[2]

Cytotoxicity: Derivatives of hopane-3

,22-diol (specifically acylated forms) have shown moderate cytotoxicity against human
cancer cell lines (e.g., HeLa, MCF-7), likely by disrupting membrane integrity or interfering
with cell signaling pathways [1].[1][2]

Chemotaxonomy: The presence of this specific diol distinguishes specific lichen genera

(Dirinaria) from others that may produce the 6

-hydroxylated isomer (Zeorin).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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